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Compound of Interest

3-methyl-2-(2-

Compound Name:
methylphenoxy)butanoic Acid

CAS No.: 63403-13-4

Cat. No.: B1622617

Get Quote

Part 1: Executive Summary & Compound Identity

2-(o-tolyloxy)isovaleric acid is a specialized alpha-phenoxy carboxylic acid derivative.
Structurally, it consists of an isovaleric acid (3-methylbutanoic acid) backbone with an o-tolyloxy
(2-methylphenoxy) substituent at the alpha position.

In research contexts, this compound is primarily utilized as a chiral building block and a
metabolic probe.[1] Its steric bulk (isopropyl group) and lipophilicity distinguish it from simpler
analogs like phenoxyacetic acid, making it a valuable candidate for studying steric effects in
auxin-binding sites or as a resolving agent in diastereomeric salt formation.

Chemical Identity Table[2]
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Property Detail

IUPAC Name 2-(2-methylphenoxy)-3-methylbutanoic acid

Common Synonyms -(o-tolyloxy)isovaleric acid; 2-(2-

methylphenoxy)isovaleric acid

Molecular Formula

Molecular Weight 208.25 g/mol

) C2 (Alpha-carbon). Exists as (R)- and (S)-
Chiral Center )
enantiomers.[2][3]

Predicted SMILES CC(C)C(C(=0)O)OclccecclC

Chemical Class Alpha-phenoxy carboxylic acid / Ether

Part 2: Physiochemical Properties (Research Grade)

Note: The following data synthesizes experimental values of precursors and calculated
structure-activity relationship (SAR) predictions for the target ether.

Solubility & Lipophilicity Profile
The presence of the isopropyl group and the methylated aromatic ring significantly increases

lipophilicity compared to phenoxyacetic acid.
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Parameter Value / Prediction Research Implication

High membrane permeability;
likely requires organic co-
solvents (DMSO, MeOH) for

biological assays.

LogP (Octanol/Water) 3.1+ 0.3 (Predicted)

Stronger acid than aliphatic
o _ isovaleric acid (pKa ~4.8) due
pKa (Acidic) 3.4 — 3.6 (Predicted) ) )
to the electron-withdrawing

phenoxy group.

Exists as an insoluble oil or
Water Solubility Low (< 0.5 mg/mL at pH 2) solid in acidic media. Freely
soluble as a salt at pH > 7.0.

Soluble in Ethanol, DCM, Ethyl

Organic Solubility High
Acetate, and Toluene.

Solid-State Characteristics

e Physical State: Crystalline solid (Racemic); Waxy solid or oil (Enantiopure, depending on
purity).

e Melting Point (Predicted):65°C — 85°C.

o Causality: The isopropyl group introduces steric bulk that disrupts the tight crystal packing
seen in planar phenoxy acids (e.g., Phenoxyacetic acid MP = 98°C), lowering the melting
point.

Part 3: Synthesis & Manufacturing Protocol

Objective: Synthesis of 2-(o-tolyloxy)isovaleric acid via Williamson Ether Synthesis.
Mechanism:

Nucleophilic Substitution.

Experimental Workflow (Graphviz)
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Reagents Preparation

(o-Cresol + NaOH)

Deprotonation

Formation of Phenoxide lon
(Sodium o-cresolate)

Nucleophilic Attack

Addition of 2-Bromo-3-methylbutanoic acid
(Reflux, 4-6 hrs)

Acidification (HCI) & Extraction
(pH < 2.0)

Crude Isolation

Recrystallization
(Hexane/EtOAcC)

Yield ~75%

Target: 2-(o-tolyloxy)isovaleric acid

Click to download full resolution via product page

Figure 1: Step-wise synthesis protocol via nucleophilic substitution.

Detailed Protocol

» Activation: Dissolve o-cresol (1.0 eq) in 3M NaOH (2.2 eq). The excess base is critical to
neutralize the carboxylic acid of the bromo-reagent and maintain the phenoxide nucleophile.

¢ Coupling: Add 2-bromo-3-methylbutanoic acid (1.0 eq) dropwise.
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o Scientific Insight: The reaction uses the alpha-bromo acid.[3][4][5][6] If using an
enantiopure starting material (e.g., (R)-2-bromo...), the product will undergo Walden
inversion to the (S)-configuration due to the

mechanism [1].

o Reflux: Heat to reflux (approx. 100°C) for 4—6 hours. Monitor by TLC (Mobile phase: 30%
EtOAc in Hexane).

o Workup: Cool to room temperature. Acidify with 6M HCI to pH 1. The product will precipitate
or oil out. Extract with Dichloromethane (DCM).

 Purification: Recrystallize from a Hexane/Ethyl Acetate mixture to remove unreacted o-cresol
traces.

Part 4: Analytical Characterization

To validate the identity and purity of the synthesized compound, the following analytical matrix
is recommended.

HPLC Method (Reverse Phase)

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 pm.
» Mobile Phase:

o A:0.1% Formic Acid in Water.

o B: Acetonitrile.

o Gradient: 50% B to 90% B over 10 minutes.

e Detection: UV @ 272 nm (Characteristic absorption of the o-tolyl ether linkage).

NMR Spectroscopy (Expected Signals)

« 1H NMR (CDCI3, 400 MHz):

o 10.5 (br s, 1H, -COOH).
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o

6.8 — 7.2 (m, 4H, Aromatic).

o

4.4 (d, 1H,

-CH). Key diagnostic signal for substitution.

o

2.3 (s, 3H, Ar-CH3).

o

2.2 (m, 1H, Isopropyl CH).

o

1.1 (dd, 6H, Isopropyl CH3).

Part 5: Biological & Research Applications[1][5][6]
[8]

Chiral Resolution Agent

Due to the proximity of the chiral center to the carboxylic acid and the bulky aromatic group,
this acid is an excellent candidate for resolving racemic amines. The "o-tolyl" twist creates a
rigid steric environment that can differentiate between enantiomers of bases during salt
crystallization.

Metabolic Stability Studies

This compound serves as a probe for CYP450-mediated O-dealkylation. The steric hindrance
of the isopropyl group adjacent to the ether linkage makes this bond more resistant to
enzymatic cleavage compared to unbranched analogs (like 2,4-D), allowing researchers to map
the active site volume of metabolic enzymes [2].

Logical Interaction Map (Graphviz)
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Research Utility
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Figure 2: Primary research applications driven by the compound's steric and electronic
properties.

References
o Stereoselectivity in Nucleophilic Substitution

o Source: Te Koppele, J. M., et al. "Stereoselectivity of rat liver glutathione transferase
isoenzymes for alpha-bromoisovaleric acid."[3] Biochemical Pharmacology (1988).

o Relevance: Establishes the chirality and reactivity of the 2-bromo-3-methylbutanoic acid
precursor used in synthesis.

* Precursor Properties (2-Bromo-3-methylbutyric acid)

o Source: ChemicalBook / CymitQuimica D
o Relevance: Provides physical constants (MP, BP)

¢ Phenoxy Acid Synthesis (General Protocol)
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o Source: Jadhav, G. V., et al. "Bromination of Compounds Containing Two Aromatic
Nuclei." Indian Academy of Sciences.
o Relevance: Describes the foundational chemistry of o-cresol derivatives and halogen

¢ 0-Cresol Properties

o Source: PubChem Database (CID 335).[7]

o Relevance: Verifies solubility and safety d

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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